N-(2-([2,3'-bithiophen]-5-yl)ethyl)-2-oxoimidazolidine-1-carboxamide

• IUPAC Name: 2-oxo-N-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]imidazolidine-1-carboxamide
• InChI: InChI=1S/C14H15N3O2S2/c18-13(17-7-6-16-14(17)19)15-5-3-11-1-2-12(21-11)10-4-8-20-9-10/h1-2,4,8-9H,3,5-7H2,(H,15,18)(H,16,19)
• InChI Key: FBINISJHAOWOMA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)C(=O)NCCC2=CC=C(S2)C3=CSC=C3
• Molecular Formula: C14H15N3O2S2
• Molecular Weight: 321.4 g/mol

Description

The compound appears to contain a bithiophene moiety, which is a structure consisting of two thiophene rings fused together. Bithiophene derivatives are of interest in various fields of science and technology, including organic chemistry, synthesis, material science, and pharmaceutical science.

Scientific Research Applications

Synthesis and Chemical Properties

• Research has explored alternative syntheses of temozolomide, an antitumor drug, which involve compounds with similar structures to the one . These syntheses aim to avoid the use of hazardous chemicals like methyl isocyanate, highlighting the importance of safe and efficient synthetic routes in pharmaceutical chemistry (Wang, Stevens, & Thomson, 1994).
• The study of compounds with 2-oxoimidazolidine rings, known for various biological activities, extends to the synthesis of new derivatives. For instance, N-[2-hydroxy-3-(vinyloxy)propyl]- and N-{2-hydroxy-3-[2-(vinyloxy)ethoxy]propyl}-imidazolidin-2-ones have been synthesized, contributing to the pool of potential biologically active compounds (Kukharev et al., 2010).

Potential Applications

• The electrochemical behavior of compounds similar to the one , like 1-(2-ethylamino)-2-methylimidazoline and its derivatives, has been evaluated for their corrosion inhibition efficiency. This research provides insights into the application of such compounds in protecting materials against corrosion, which is crucial in industrial and engineering contexts (Cruz, Martinez, Genescà, & García-Ochoa, 2004).
• The synthesis of 3-aryl-2,3-dihydrothiophene-2-carboxamide derivatives through a one-pot, four-component reaction showcases the versatility of compounds with thiophene and carboxamide functionalities. This methodology highlights the potential for rapid and efficient synthesis of complex molecules, which can be foundational in developing new materials or drugs (Teng et al., 2013).

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it shows promising properties for use in electronics or pharmaceuticals, future research might focus on optimizing its synthesis, improving its properties, or exploring its applications.